molecular formula C14H17NO B8529004 2-(2-Ethyl-5-phenyl-1H-pyrrol-1-yl)ethanol

2-(2-Ethyl-5-phenyl-1H-pyrrol-1-yl)ethanol

Cat. No.: B8529004
M. Wt: 215.29 g/mol
InChI Key: ACXLNFCRKYSEPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Ethyl-5-phenyl-1H-pyrrol-1-yl)ethanol is a useful research compound. Its molecular formula is C14H17NO and its molecular weight is 215.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H17NO

Molecular Weight

215.29 g/mol

IUPAC Name

2-(2-ethyl-5-phenylpyrrol-1-yl)ethanol

InChI

InChI=1S/C14H17NO/c1-2-13-8-9-14(15(13)10-11-16)12-6-4-3-5-7-12/h3-9,16H,2,10-11H2,1H3

InChI Key

ACXLNFCRKYSEPH-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC=C(N1CCO)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-phenyl-hexane-1,4-dione (5 g), ethanol amine (1.6 g) and pivalic acid (2.15 g) in a solvent mixture containing n-heptane:tetrahydrofuran:toluene (4:1:1, 50 mL) was refluxed with stirring at 110-120° C. Water formed during the reaction was removed azeotropically during 3 to 4 hrs. The reaction mixture was cooled and the solvent was removed. The residue obtained was dissolved in dichloromethane (50 mL), washed with saturated sodium bicarbonate solution (50 mL), water (50 mL), and then with brine (50 mL), dried (Na2SO4) and the solvent was evaporated. The crude compound obtained as an oily mass. The crude substance was used in the next step without purification.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
1.6 g
Type
reactant
Reaction Step One
Quantity
2.15 g
Type
reactant
Reaction Step One
Name
n-heptane tetrahydrofuran toluene
Quantity
50 mL
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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